Cas no 1047128-56-2 (5-(2,3-Dimethylphenyl)nicotinic acid)

• Product Name: 5-(2,3-Dimethylphenyl)nicotinic acid
• CAS No: 1047128-56-2
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD16314271
• CID: 2623718
• PubChem ID: 52983902
• Update Time: 2025-10-30

5-(2,3-Dimethylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• AKOS006097143
• MFCD16314271
• 5-(2,3-Dimethylphenyl)nicotinic acid, 95%
• 5-(2,3-DIMETHYLPHENYL)NICOTINIC ACID
• 1047128-56-2
• DTXSID90680754
• 5-(2,3-Dimethylphenyl)nicotinic acid

• MDL： MFCD16314271
• Inchi： 1S/C14H13NO2/c1-9-4-3-5-13(10(9)2)11-6-12(14(16)17)8-15-7-11/h3-8H,1-2H3,(H,16,17)
• InChI Key： YKYGORLVUIEACS-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=C1)C1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 227.094628657Da
• Monoisotopic Mass: 227.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 5-(2,3-Dimethylphenyl)nicotinic acid

Introduction to 5-(2,3-Dimethylphenyl)nicotinic Acid (CAS No. 1047128-56-2)

5-(2,3-Dimethylphenyl)nicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1047128-56-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its structural motif of a nicotinic acid derivative fused with a dimethylphenyl group, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The unique combination of the nicotinic acid moiety and the dimethylphenyl substituent imparts distinct chemical and pharmacological properties, making it a subject of extensive research interest.

The structural framework of 5-(2,3-Dimethylphenyl)nicotinic acid consists of a pyridine ring linked to a carboxylic acid group, with the dimethylphenyl group attached at the 5-position of the pyridine ring. This configuration not only contributes to its molecular stability but also influences its interactions with biological targets. The presence of the dimethylphenyl group enhances lipophilicity, which can be advantageous for membrane permeability and binding affinity in drug design.

In recent years, there has been growing interest in nicotinic acid derivatives as potential therapeutic agents. Nicotinic acid, or Niacin, is well-known for its role in increasing high-density lipoprotein (HDL) cholesterol levels and has been widely used in the management of hyperlipidemia. Derivatives of nicotinic acid have been explored for their potential to modulate various biological pathways, including those involved in inflammation, neurodegeneration, and metabolic disorders.

5-(2,3-Dimethylphenyl)nicotinic acid represents an innovative approach in this domain. The dimethylphenyl substitution introduces additional pharmacophoric features that can be exploited to enhance drug-like properties such as solubility, bioavailability, and target specificity. Researchers have been investigating its potential as a precursor or intermediate in the synthesis of more complex molecules with tailored pharmacological activities.

One of the most compelling aspects of 5-(2,3-Dimethylphenyl)nicotinic acid is its versatility in synthetic chemistry. The compound serves as a valuable building block for constructing more intricate structures through various functionalization strategies. For instance, it can undergo reactions such as esterification, amidation, or alkylation to introduce additional functional groups or side chains. These modifications can fine-tune the pharmacokinetic and pharmacodynamic profiles of the resulting derivatives.

The pharmacological profile of 5-(2,3-Dimethylphenyl)nicotinic acid has been the focus of several studies aimed at elucidating its biological activity. Preliminary research suggests that this compound may exhibit properties relevant to neurological disorders and cardiovascular diseases. The interaction between the nicotinic acid moiety and biological targets such as enzymes and receptors remains an area of active investigation.

In particular, the dimethylphenyl group is known to influence electron distribution and steric hindrance around the active site of enzymes or receptors. This can be leveraged to design molecules with enhanced binding affinity or selectivity. For example, studies have explored its potential as an antagonist or agonist for receptors involved in pain perception or neurotransmitter regulation.

The synthesis of 5-(2,3-Dimethylphenyl)nicotinic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura couplings, which are highly efficient for forming carbon-carbon bonds between aryl halides and boronic acids. Additionally, traditional methods like Friedel-Crafts acylation or nucleophilic aromatic substitution may be employed depending on the specific synthetic strategy.

The role of computational chemistry in designing and optimizing synthetic pathways for 5-(2,3-Dimethylphenyl)nicotinic acid cannot be overstated. Molecular modeling techniques allow researchers to predict reaction outcomes and identify optimal conditions before conducting experimental trials. This approach not only saves time but also reduces waste by minimizing trial-and-error experimentation.

The safety profile of 5-(2,3-Dimethylphenyl)nicotinic acid is another critical consideration in its development as a pharmaceutical agent. While preliminary studies suggest that it may have therapeutic potential, comprehensive toxicological assessments are essential to evaluate its safety for human use. These assessments include acute toxicity tests, chronic toxicity studies, and evaluations of potential side effects.

In conclusion,5-(2',3'-Dimethylphenyl)nicotinic acid (CAS No. 1047128-56-2) is a promising compound with significant implications for pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for this molecule,5-(2',3'-Dimethylphenyl)nicotinic acid is poised to play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.